molecular formula C12H9Cl2NO B8430208 3,5-Dichloro-4-(3-ethinylpropoxy)benzonitrile

3,5-Dichloro-4-(3-ethinylpropoxy)benzonitrile

Cat. No.: B8430208
M. Wt: 254.11 g/mol
InChI Key: HMNYJRVGBXBEON-UHFFFAOYSA-N
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Description

3,5-Dichloro-4-(3-ethinylpropoxy)benzonitrile is a useful research compound. Its molecular formula is C12H9Cl2NO and its molecular weight is 254.11 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H9Cl2NO

Molecular Weight

254.11 g/mol

IUPAC Name

3,5-dichloro-4-pent-4-ynoxybenzonitrile

InChI

InChI=1S/C12H9Cl2NO/c1-2-3-4-5-16-12-10(13)6-9(8-15)7-11(12)14/h1,6-7H,3-5H2

InChI Key

HMNYJRVGBXBEON-UHFFFAOYSA-N

Canonical SMILES

C#CCCCOC1=C(C=C(C=C1Cl)C#N)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 10.0 g 3,5-dichloro-4-hydroxybenzonitrile, 6.2 mls 5-chloro-1-pentyne, 18.38 g milled potassium carbonate (100%) and 0.88 g potassium iodide in 125 mls N-methylpyrrolidone was heated at 60° C. with stirring overnight. An additional 4.6 g milled potassium carbonate and 2.82 mls 5-chloro-1-pentyne was added and heating was continued for two days. The reaction mixture was poured into water and extracted with ethyl acetate. The ethyl acetate extracts were washed with aqueous 10% potassium bisulfate solution, water and saturated sodium chloride solution, dried (MgSO4) and concentrated in vacuo. The resulting oily residue was subjected to flash chromatography (silica gel; 10:90 ethyl acetate/hexane) to yield 7.03 g of the title compound.
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10 g
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6.2 mL
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0.88 g
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125 mL
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2.82 mL
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